2,5-dibromo-N-(2-methoxyphenyl)benzamide
Description
2,5-Dibromo-N-(2-methoxyphenyl)benzamide is a halogenated benzamide derivative characterized by a benzamide core substituted with bromine atoms at the 2- and 5-positions and an N-linked 2-methoxyphenyl group. This structural configuration imparts distinct electronic and steric properties, making it a candidate for applications in medicinal chemistry, material science, and synthetic intermediates.
Properties
Molecular Formula |
C14H11Br2NO2 |
|---|---|
Molecular Weight |
385.05 g/mol |
IUPAC Name |
2,5-dibromo-N-(2-methoxyphenyl)benzamide |
InChI |
InChI=1S/C14H11Br2NO2/c1-19-13-5-3-2-4-12(13)17-14(18)10-8-9(15)6-7-11(10)16/h2-8H,1H3,(H,17,18) |
InChI Key |
BSVWSUIJLCLESL-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)Br)Br |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)Br)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- N-Substituent Effects : Alkyl chains (e.g., 3-methylbutyl or 2-ethylhexyl) increase lipophilicity, enhancing membrane permeability compared to aromatic N-substituents like 2-methoxyphenyl .
- Methoxy vs. Hydroxy : The 2-methoxy group in the target compound reduces hydrogen-bonding capacity compared to 4-hydroxyphenyl derivatives, impacting solubility and intermolecular interactions .
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